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Compound of Interest

Compound Name: Calteridol calcium

(| Get Quote

Cat. No.: B3046292

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Calteridol calcium. The information is curated for researchers, scientists, and
professionals involved in drug development and formulation.

Chemical Identity and Structure

Calteridol calcium is the calcium salt of Calteridol, a macrocyclic chelating agent. Its structure
is fundamental to its function as a stabilizing agent, particularly in the context of medical
imaging contrast agents.

Identifier Value

tricalcium;2-[4,7-bis(carboxylatomethyl)-10-(2-

IUPAC Name hydroxypropyl)-1,4,7,10-tetrazacyclododec-1-
yllacetate

CAS Number 121915-83-1

Molecular Formula C34Hs5CasNsO14

Molecular Weight 923.1 g/mol

InChl Key LIUKFIPDXXYGSI-UHFFFAQY SA-H
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Physicochemical Properties

The physicochemical properties of Calteridol calcium are critical for its application in
pharmaceutical formulations. These properties influence its solubility, stability, and interaction
with biological systems.

Physical State and Appearance

Calteridol calcium is typically a solid powder.

Quantitative Physicochemical Data

The following table summarizes key quantitative physicochemical data for Calteridol and its
calcium salt.
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Property Value Notes
This is the melting point for the
free ligand, Calteridol. The

Melting Point (Calteridol) 225 °C specific melting point for the
calcium salt is not readily
available in the public domain.
The high aqueous solubility is

Aqueous Solubility >500 mg/mL a key feature, facilitating its
use in injectable formulations.
This high stability constant
indicates a strong chelation of

Log K (Stability Constant for 921 gadolinium ions, which is

Gd3*) ' crucial for its role as a
stabilizing excipient in MRI
contrast agents.

Topological Polar Surface Area 307 A2

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor -

Count

Rotatable Bond Count 10

Heavy Atom Count 59

Stability Profile

Calteridol calcium exhibits good thermal stability. Thermogravimetric analysis (TGA) has

shown it to be stable up to 300°C, with dehydration occurring at approximately 120°C. For long-

term storage, it is recommended to keep the compound in a dry, dark environment at -20°C.

For short-term storage, 0-4°C is suitable.

Mechanism of Action: Chelation
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The primary function of Calteridol calcium is as a chelating agent. The macrocyclic structure
of the Calteridol ligand provides a pre-organized cavity that efficiently sequesters metal ions.
This is particularly important in its application as a stabilizing excipient for gadolinium-based
contrast agents, where it prevents the release of toxic free Gd3* ions.

Mechanism of Action: Chelation of Metal lons
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Chelation Mechanism of Calteridol

Experimental Protocols

Detailed experimental protocols are essential for the accurate characterization of
physicochemical properties. The following are representative methodologies for key

experiments.

Determination of Aqueous Solubility

Objective: To determine the equilibrium solubility of Calteridol calcium in water.
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Methodology:

e Preparation of Supersaturated Solution: Add an excess amount of Calteridol calcium to a
known volume of deionized water in a sealed container.

o Equilibration: Agitate the suspension at a constant temperature (e.g., 25°C) for a defined
period (e.g., 24-48 hours) to ensure equilibrium is reached.

o Phase Separation: Centrifuge the suspension to separate the undissolved solid from the
saturated solution.

o Sample Analysis: Carefully withdraw an aliquot of the clear supernatant.

o Quantification: Determine the concentration of Calteridol calcium in the supernatant using a
suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with
UV detection or Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to quantify the
calcium content.

» Calculation: Express the solubility in mg/mL.
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Workflow for Solubility Determination
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l
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Solubility Determination Workflow

Determination of Stability Constant (Log K)
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Objective: To determine the stability constant of the Calteridol-metal ion complex.

Methodology: Potentiometric titration is a common method for determining stability constants of
metal complexes.

+ Reagent Preparation: Prepare standard solutions of the Calteridol ligand, the metal salt of
interest (e.g., GdCIs), a strong acid (e.g., HCI), and a strong base (e.g., NaOH). An inert
electrolyte (e.g., KCI) is used to maintain constant ionic strength.

« Titration Setup: Use a temperature-controlled titration vessel equipped with a calibrated pH
electrode and a burette for the addition of the titrant (NaOH).

« Titration Procedure:
o Perform a titration of the strong acid with the strong base to calibrate the electrode.
o Titrate a solution containing the Calteridol ligand and the strong acid with the strong base.

o Titrate a solution containing the Calteridol ligand, the metal salt, and the strong acid with
the strong base.

o Data Analysis:

[e]

Plot the pH versus the volume of base added for each titration.

o From the titration curves, calculate the formation function (n), which represents the
average number of ligands bound to a metal ion.

o Calculate the free ligand concentration ([L]) at each point of the titration.
o Plot n versus p[L] (where p[L] = -log[L]) to generate the formation curve.

o The stability constants (K) can be determined from the formation curve using various
computational methods. The logarithm of the stability constant (Log K) is then reported.
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Workflow for Stability Constant Determination
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Stability Constant Determination Workflow
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Conclusion

Calteridol calcium possesses a unique set of physicochemical properties that make it highly
suitable for its role as a stabilizing excipient in pharmaceutical formulations, particularly in
gadolinium-based MRI contrast agents. Its high aqueous solubility, thermal stability, and
exceptional chelating ability are key to its performance. The experimental protocols outlined in
this guide provide a framework for the consistent and accurate characterization of this
important compound.

 To cite this document: BenchChem. [In-Depth Technical Guide to the Physicochemical
Properties of Calteridol Calcium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3046292#physicochemical-properties-of-calteridol-
calcium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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